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Cat. No.: B15560107 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Lasalocid is a carboxylic polyether ionophore antibiotic derived from Streptomyces lasaliensis.

It is widely utilized in veterinary medicine as a coccidiostat and has garnered interest in

research for its broad-spectrum biological activities, including antibacterial, antiparasitic, and

potential anticancer properties. Lasalocid functions by forming lipid-soluble complexes with

mono- and divalent cations, such as K+, Na+, Ca2+, and Mg2+, and transporting them across

biological membranes. This disruption of ion gradients leads to osmotic lysis in target

organisms and affects various intracellular processes in mammalian cells, including vesicular

trafficking and organelle homeostasis.

Proper preparation and storage of Lasalocid stock solutions are critical for obtaining

reproducible and accurate experimental results. This document provides detailed protocols for

the preparation of Lasalocid stock solutions and summarizes key data regarding its solubility,

storage conditions, and working concentrations for in vitro studies.

Quantitative Data Summary
Solubility of Lasalocid
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Lasalocid is soluble in a variety of organic solvents. The choice of solvent is critical for

achieving the desired stock concentration and ensuring compatibility with the experimental

system.

Solvent Solubility (mg/mL) Reference

Dimethyl Sulfoxide (DMSO) 100 [1][2]

Methanol Soluble [3][4]

Ethanol Soluble [3][4]

N,N-Dimethylformamide (DMF) Soluble [3]

Ethyl Acetate Data not specified [4]

Acetone Data not specified [4]

Note: For Lasalocid sodium, solubility has been determined in methanol, ethanol, propan-2-ol,

ethyl acetate, and acetone at various temperatures.[4]

Recommended Storage Conditions
Proper storage is essential to maintain the stability and activity of Lasalocid.

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C ≥ 4 years [3]

Stock Solution in

DMSO
-80°C 6 months [5]

Stock Solution in

DMSO
-20°C 1 month [5]

Typical Experimental Concentrations
The effective concentration of Lasalocid varies depending on the cell type and the biological

effect being studied.
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Application Cell Line
Concentration
Range

Reference

Anti-toxin Activity HeLa, HUVECs 1 - 10 µM [6]

Cytotoxicity Assay HeLa, L929, HUVECs
≤ 20 µM (for >80%

viability)
[6]

Autophagy Modulation HeLa (GFP-LC3B) 2.5 µM [6]

Anticancer Activity PC-3, LNCaP 0 - 5 µM [5]

Anticoccidial Activity Eimeria tenella 0.01 - 10.0 µg/mL [3]

Cytotoxicity (EC50)
Chicken Hepatoma

(LMH)
1 - 250 µM [7]

Cytotoxicity (EC50) Rat Myoblasts (L6) 1 - 250 µM [7]

Experimental Protocols
Preparation of a 10 mM Lasalocid Stock Solution in
DMSO
Materials:

Lasalocid (or Lasalocid Sodium) powder (MW: 590.8 g/mol for Lasalocid; 612.77 g/mol for

Lasalocid Sodium)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile 0.22 µm syringe filter

Protocol:
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Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution of Lasalocid (MW = 590.8 g/mol ), weigh out

5.91 mg of Lasalocid powder.

Calculation: 10 mmol/L * 1 L/1000 mL * 590.8 g/mol * 1000 mg/g * 1 mL = 5.91 mg

Weighing:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the calculated amount of Lasalocid powder into the tube.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube (e.g., 1 mL for a 10 mM

solution).

Vortex the solution until the Lasalocid powder is completely dissolved. Gentle warming in

a 37°C water bath may aid dissolution if necessary.

Sterilization:

For cell culture experiments, it is crucial to ensure the sterility of the stock solution.

Sterilize the Lasalocid stock solution by passing it through a sterile 0.22 µm syringe filter

into a new sterile cryovial. This step should be performed in a laminar flow hood to

maintain sterility.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Preparation of Working Solutions:

When ready to use, thaw an aliquot of the stock solution at room temperature.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium. Ensure that the final concentration of DMSO in the culture medium is low

(typically <0.5%) to avoid solvent-induced cytotoxicity.

Visualizations
Experimental Workflow
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Stock Solution Preparation

Experimental Use
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Caption: Workflow for Lasalocid Stock Solution Preparation and Use.
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Mechanism of Action
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Caption: Lasalocid's Ionophoric Mechanism and Cellular Effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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